Cas no 2228708-66-3 (2,4-dimethyl-1-(nitromethyl)benzene)

• Product Name: 2,4-dimethyl-1-(nitromethyl)benzene
• CAS No: 2228708-66-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6164754
• PubChem ID: 54148577
• Update Time: 2025-09-19

2,4-dimethyl-1-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-1-(nitromethyl)benzene
• a-Nitropseudocumol
• EN300-1802854
• 2228708-66-3

• Inchi： 1S/C9H11NO2/c1-7-3-4-9(6-10(11)12)8(2)5-7/h3-5H,6H2,1-2H3
• InChI Key： XOHSUHDTIGUEFD-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2,4-dimethyl-1-(nitromethyl)benzene

Introduction to 2,4-dimethyl-1-(nitromethyl)benzene (CAS No. 2228708-66-3)

2,4-dimethyl-1-(nitromethyl)benzene, also known by its CAS number 2228708-66-3, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes a benzene ring substituted with two methyl groups at the 2 and 4 positions and a nitromethyl group at the 1 position. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2,4-dimethyl-1-(nitromethyl)benzene is C₉H₁₁NO₂, and its molecular weight is approximately 165.19 g/mol. The compound is typically a colorless liquid with a characteristic odor. Its physical and chemical properties, such as solubility, boiling point, and reactivity, are crucial for understanding its behavior in different environments and applications.

In terms of synthesis, 2,4-dimethyl-1-(nitromethyl)benzene can be prepared through various methods. One common approach involves the nitration of 2,4-dimethyltoluene followed by the introduction of a methyl group to the nitro group. This process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalytic systems that reduce the formation of hazardous by-products.

The reactivity of 2,4-dimethyl-1-(nitromethyl)benzene is primarily influenced by the presence of the nitro group, which can undergo reduction to form amino derivatives. These derivatives have shown promise in pharmaceutical research due to their potential biological activities. For instance, studies have demonstrated that certain amino derivatives of this compound exhibit anti-inflammatory and analgesic properties, making them potential candidates for drug development.

In addition to its pharmaceutical applications, 2,4-dimethyl-1-(nitromethyl)benzene has been explored for use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other advanced materials. Research in this area has focused on developing materials with enhanced electrical conductivity and stability, which could have applications in electronics and energy storage devices.

The safety and environmental impact of 2,4-dimethyl-1-(nitromethyl)benzene are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure workplace safety. Studies on its biodegradability and environmental fate are ongoing to better understand its long-term impact on ecosystems.

In conclusion, 2,4-dimethyl-1-(nitromethyl)benzene (CAS No. 2228708-66-3) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive intermediate in various synthetic processes. Ongoing research continues to uncover new uses and improve our understanding of its behavior in different contexts. As advancements in synthetic methods and application areas continue to evolve, the importance of this compound is likely to grow further.